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Compound of Interest

Compound Name: rac Mivacurium Chloride-13C4

Cat. No.: B1151644 Get Quote

Executive Summary & Chemical Architecture
Subject:rac-Mivacurium Chloride-13C4 Role: Stable Isotope Internal Standard (IS) Parent

Compound Class: Bis-benzylisoquinolinium Neuromuscular Blocking Agent

This guide serves as an advanced technical manual and safety dossier for rac-Mivacurium

Chloride-13C4. Unlike standard clinical formulations, this isotope-labeled variant is a precision

tool used exclusively in bioanalytical settings (LC-MS/MS) to quantify Mivacurium levels in

biological matrices.

Isotopic Architecture & Identity
The "13C4" designation indicates that four specific carbon atoms within the

benzylisoquinolinium structure have been replaced with Carbon-13 stable isotopes. This

modification creates a mass shift (+4 Da) relative to the unlabeled drug, allowing mass

spectrometers to distinguish the Internal Standard (IS) from the analyte while maintaining

identical chromatographic retention and ionization properties.
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Property Specification

Chemical Name rac-Mivacurium Chloride-13C4

Parent CAS 106861-44-3 (Unlabeled)

Isotope CAS N/A (Supplier Specific)

Molecular Weight
~1104.14 g/mol (varies by specific labeling

position)

Appearance White to Off-White Solid

Stereochemistry
rac (Mixture of stereoisomers: trans-trans, cis-

trans, cis-cis)

Application LC-MS/MS Internal Standard (Quantification)

Hazard Identification & Toxicological Mechanism
SIGNAL WORD: DANGER

While this compound is used in microgram quantities in the lab, its pharmacological potency

remains intact. Mivacurium is a non-depolarizing neuromuscular blocking agent.[1][2][3][4][5]

Accidental exposure does not cause sedation or analgesia; it causes paralysis of skeletal

muscles, including the diaphragm, leading to respiratory arrest while the victim remains fully

conscious.

Mechanism of Action (The Hazard Source)
Mivacurium acts as a competitive antagonist at the nicotinic acetylcholine receptors (nAChR)

on the motor endplate.[1][2][6] Unlike succinylcholine (a depolarizing agent), Mivacurium binds

to the receptor without activating it, effectively "capping" the receptor and preventing

Acetylcholine (ACh) from binding.[6]
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Figure 1: Competitive antagonism mechanism.[2][6][7][8] Mivacurium binds to nAChRs,

preventing depolarization and leading to respiratory paralysis.

Hazard Statements (GHS)[10][11]
H301: Toxic if swallowed.[9]

H311: Toxic in contact with skin.[9]

H331: Toxic if inhaled.[9]

Note: In a powder form, the risk of inhalation is the most critical laboratory hazard.

Comprehensive Safety & Handling Protocol
Engineering Controls (Primary Barrier)

Containment: All weighing and solubilization must occur within a certified Chemical Fume

Hood or a Glove Box.

Static Control: As a chloride salt, the powder may be electrostatic. Use an anti-static gun or

ionizer during weighing to prevent particle dispersal.

Personal Protective Equipment (PPE)
Respiratory: If working outside a hood (not recommended), a NIOSH-approved P100

particulate respirator is required.

Skin: Double-gloving with Nitrile gloves is standard. Mivacurium is hydrophilic, but high

concentrations can penetrate compromised skin.
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Eyes: Chemical safety goggles.

Emergency Response: Respiratory Arrest
If a researcher is exposed (inhalation/injection) and exhibits signs of muscle weakness or

difficulty breathing:

Call Emergency Services (911/EMS) immediately. State that the victim has been exposed to

a "Neuromuscular Blocking Agent."

Ventilation is Priority: The victim will stop breathing but the heart will continue to beat initially.

Artificial respiration (Bag-Valve-Mask) is the only immediate life-saving measure.

Do NOT wait for antidotes: While cholinesterase inhibitors (e.g., Neostigmine) are clinical

reversal agents, they require expert titration and are not first-line lab first aid.

Analytical Application: Internal Standard Protocol
The utility of rac-Mivacurium Chloride-13C4 lies in its ability to correct for matrix effects and

recovery losses during LC-MS/MS analysis.

Stock Solution Preparation
Solvent: Water or Methanol/Water (50:50). Mivacurium is a bis-quaternary ammonium salt

and is highly water-soluble.

Storage: Store stock solutions at -20°C. Avoid repeated freeze-thaw cycles which can

degrade the ester linkages (hydrolysis).

pH Sensitivity: Mivacurium is an ester; it is unstable in alkaline conditions. Maintain pH < 6.0

for stability.

Experimental Workflow
The following workflow illustrates the integration of the IS into a bioanalytical extraction (e.g.,

Protein Precipitation).
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Figure 2: Bioanalytical workflow. The 13C4-labeled IS is spiked early to track extraction

efficiency and ionization suppression.

Mass Spectrometry Transitions
When setting up the MRM (Multiple Reaction Monitoring), anticipate the mass shift.
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Parent (Unlabeled): Precursor M+ -> Product Ion.

IS (13C4): Precursor (M+4) -> Product Ion (M+4 or M depending on fragmentation).

Note: Mivacurium is a divalent cation (

) in solution but often detected as singly charged species or doubly charged species
depending on pH and source conditions. Ensure you are tracking the correct charge state.[5]

Storage and Stability
Solid State: Store at -20°C (long term) or 2-8°C (short term). Protect from light and moisture

(hygroscopic).

In Solution: Stable for 1 month at -20°C in acidic/neutral aqueous buffers.

Degradation: Susceptible to hydrolysis of the ester bonds (enzymatic in plasma, chemical in

high pH buffers) and Hofmann elimination at high pH/temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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